molecular formula C11H9F3O2 B8701086 Cyclopropyl(4-(trifluoromethoxy)phenyl)methanone

Cyclopropyl(4-(trifluoromethoxy)phenyl)methanone

Cat. No. B8701086
M. Wt: 230.18 g/mol
InChI Key: GPRGOPVFXCAWHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cyclopropyl(4-(trifluoromethoxy)phenyl)methanone is a useful research compound. Its molecular formula is C11H9F3O2 and its molecular weight is 230.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclopropyl(4-(trifluoromethoxy)phenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclopropyl(4-(trifluoromethoxy)phenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Cyclopropyl(4-(trifluoromethoxy)phenyl)methanone

Molecular Formula

C11H9F3O2

Molecular Weight

230.18 g/mol

IUPAC Name

cyclopropyl-[4-(trifluoromethoxy)phenyl]methanone

InChI

InChI=1S/C11H9F3O2/c12-11(13,14)16-9-5-3-8(4-6-9)10(15)7-1-2-7/h3-7H,1-2H2

InChI Key

GPRGOPVFXCAWHP-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(=O)C2=CC=C(C=C2)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Under a nitrogen atmosphere, 10% of a solution of 119.0 grams (0.98 mole) of cyclopropyl bromide in 125 mL of tetrahydrofuran was added to a suspension of 25.5 grams (1.03 moles) of magnesium turnings in 300 mL of tetrahydrofuran. The reaction was initiated by warming the reaction mixture to 35° C. Upon initiation of the reaction the remainder of the bromide/tetrahydrofuran solution was added dropwise while maintaining the reaction mixture temperature at 40°-50° C. The complete addition required approximately 90 minutes, after which time the reaction mixture was stirred at 40°-50° C. for an additional 1 hour. The reaction mixture was cooled to 15°-20° C., and 140.0 grams (0.75 mole) of 4-trifluoromethoxybenzonitrile was added dropwise during a 90 minute period. The reaction mixture temperature was maintained at 25° C. or less throughout the addition. Upon completion of the addition the reaction mixture was allowed to return to ambient temperature where it stirred for 18 hours. After this time the reaction mixture was poured into 1000 mL of cold (10° C.) aqueous 2N hydrochloric acid. The mixture was stirred for 1 hour, and then it was extracted with one 1000 mL portion and two 50 mL portions of diethyl ether. The combined extracts were concentrated under reduced pressure to a residue. The residue was redissolved in 2000 mL of diethyl ether, and the solution was washed in turn with two 500 mL portions of aqueous 1N hydrochloric acid, one 500 mL portion of an aqueous solution saturated with sodium bicarbonate, two 500 mL portions of water, and one 300 mL portion of an aqueous solution saturated with sodium chloride. The organic layer was dried with magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure to a residual oil. The oil was distilled under high vacuum yielding 149.7 grams of 4-trifluoromethoxyphenyl cyclopropyl ketone; b.p. 53°-56° C./0.04 mm.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
119 g
Type
reactant
Reaction Step One
Quantity
25.5 g
Type
reactant
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
bromide tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
140 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

Cyclopropylmagnesium bromide was prepared by adding 3.3 grams (0.11 mole) of cyclopropyl bromide to 2.9 grams (0.12 mole) of magnesium in refluxing tetrahydrofuran. Upon completion of addition, the Grignard reagent was stirred at reflux for one hour and then was cooled to ambient temperature. To this was added dropwise a solution of 20.5 grams (0.11 mole) of 4-trifluoromethoxybenzonitrile in tetrahydrofuran. Upon completion of addition, the reaction mixture was warmed to a temperature just below reflux at which temperature it was stirred for about 18 hours. The reaction mixture was cooled to ambient temperature, and 40 ml of methanol was added dropwise. Upon completion of addition, the reaction mixture was stirred for two hours and then was filtered. The filtrate was stirred for about 60 hours with about 25 grams of silica gel and 100 ml of water. The mixture was filtered, and the filtrate was diluted with ethyl acetate. The mixture was washed with water, and the organic layer was dried with magnesium sulfate. The mixture was then filtered, and the filtrate was concentrated under reduced pressure, yielding 12.4 grams of cyclopropyl 4-trifluoromethoxyphenyl ketone.
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step One
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
20.5 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
40 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.